Cas no 850934-36-0 (1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea)

• Product Name: 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea
• CAS No: 850934-36-0
• MF: C₂₆H₂₈N₄O₂S
• MW: 460.591124534607
• CID: 5805054
• PubChem ID: 2158074
• Update Time: 2025-06-25

1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxyphenyl)-N-(3-pyridinylmethyl)-
• 850934-36-0
• 1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(2-methoxyphenyl)-1-(pyridin-3-ylmethyl)thiourea
• 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-(pyridin-3-ylmethyl)thiourea
• 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea
• AKOS001497226
• F0591-1936

• Inchi： 1S/C26H28N4O2S/c1-18-21(22-15-20(31-2)10-11-23(22)28-18)12-14-30(17-19-7-6-13-27-16-19)26(33)29-24-8-4-5-9-25(24)32-3/h4-11,13,15-16,28H,12,14,17H2,1-3H3,(H,29,33)
• InChI Key： DMYVMKXOSRPERD-UHFFFAOYSA-N
• SMILES： N(CCC1C2=C(NC=1C)C=CC(OC)=C2)(CC1=CC=CN=C1)C(NC1=CC=CC=C1OC)=S

Computed Properties

• Exact Mass: 460.19329732g/mol
• Monoisotopic Mass: 460.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 669.4±65.0 °C(Predicted)
• pka: 13.37±0.70(Predicted)

Additional information on 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea

Professional Introduction to Compound with CAS No. 850934-36-0 and Product Name: 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea

The compound with the CAS number 850934-36-0 and the product name 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The molecular framework incorporates several key functional groups, including 5-methoxy-2-methyl-1H-indole, 2-methoxyphenyl, and pyridin-3-yl, which contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of thiourea derivatives in medicinal chemistry, particularly for their role as intermediates in the synthesis of bioactive molecules. The presence of the thiourea moiety in this compound suggests a potential for applications in the development of novel pharmaceutical agents. Specifically, the structural features of this compound, such as the (pyridin-3-yl)methyl group, may enhance its binding affinity to biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in treating various diseases. The 5-methoxy-2-methyl-1H-indole moiety, in particular, has been identified as a key structural element in several pharmacologically active compounds. This motif is known to exhibit significant interactions with biological receptors, which could be leveraged for therapeutic purposes. The combination of these structural elements with the 2-methoxyphenyl group further enhances the compound's potential as a pharmacological agent.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The thiourea derivative described here may serve as a valuable tool in this context. Its molecular structure suggests that it could interact with enzymes such as kinases or other protein targets involved in cellular signaling pathways. Such interactions could potentially modulate disease-related processes, offering a new approach to therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The incorporation of the 5-methoxy-2-methyl-1H-indole and pyridin-3-yl moieties into the thiourea backbone necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of key bonds within the molecule.

From a computational chemistry perspective, the molecular properties of this compound can be extensively studied using various modeling techniques. Quantum mechanical calculations have been utilized to predict the electronic structure and reactivity of the thiourea moiety, providing insights into its potential biological activity. Additionally, molecular dynamics simulations have been employed to explore the conformational flexibility of the compound, which is crucial for understanding its interaction with biological targets.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in materials science and nanotechnology. For instance, the presence of aromatic rings such as 5-methoxy-2-methyl-1H-indole and pyridin-3-yl could enhance its solubility and stability in various solvents, making it useful for developing new materials with tailored properties.

In conclusion, the compound with CAS number 850934-36-0 and product name 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methoxyphenyl)-1-[(pyridin-3-yl)methyl]thiourea represents a significant advancement in chemical and pharmaceutical research. Its complex molecular structure and unique functional groups make it a promising candidate for further investigation in various therapeutic areas. The combination of synthetic chemistry expertise and computational modeling techniques will be essential in unlocking its full potential.